2-(2-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-N-(4-(thiophen-2-yl)thiazol-2-yl)acetamide

• Molecular Formula: C17H13N3O3S2
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 2-(2-oxo-3H-1,4-benzoxazin-4-yl)-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H13N3O3S2/c21-15(19-17-18-11(10-25-17)14-6-3-7-24-14)8-20-9-16(22)23-13-5-2-1-4-12(13)20/h1-7,10H,8-9H2,(H,18,19,21)
• InChI Key: PZMUOIJZLADLDI-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)OC2=CC=CC=C2N1CC(=O)NC3=NC(=CS3)C4=CC=CS4

Description

2-(2-Oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-N-(4-(thiophen-2-yl)thiazol-2-yl)acetamide is a heterocyclic compound featuring a benzoxazine core fused with a thiazole-thiophene moiety via an acetamide linker. Benzoxazines are known for their structural rigidity and electronic properties, making them valuable in medicinal chemistry and materials science . The thiazole ring, a five-membered heterocycle with nitrogen and sulfur atoms, contributes to π-π stacking interactions and hydrogen bonding, while the thiophene substituent introduces additional electronic diversity . This compound’s synthesis likely involves coupling reactions between activated acetamide intermediates and heterocyclic amines, as seen in analogous methodologies .

Biological Activity

The compound 2-(2-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-N-(4-(thiophen-2-yl)thiazol-2-yl)acetamide is a novel synthetic molecule that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article aims to explore the biological activity of this compound, including its mechanisms of action, efficacy against various pathogens, and potential therapeutic applications.

Chemical Structure and Properties

The compound's structure can be broken down into distinct pharmacophoric elements:

• Benzo[b][1,4]oxazine moiety : Known for various biological activities, including antifungal and anticancer properties.
• Thiazole and thiophene rings : These heterocycles are often associated with enhanced biological activity due to their electron-withdrawing properties.

Antifungal Activity

Recent studies have shown that derivatives of benzo[b][1,4]oxazines exhibit significant antifungal properties. For instance, compounds similar to the target compound have demonstrated effectiveness against Candida albicans and Fusarium oxysporum with minimum inhibitory concentration (MIC) values ranging from 6.25 µg/mL to 32 µg/mL. The structure–activity relationship (SAR) indicates that substitutions on the aromatic rings can enhance antifungal activity significantly .

Anticancer Activity

The compound has also been evaluated for its anticancer potential. Research indicates that derivatives containing the benzo[b][1,4]oxazine scaffold inhibit the PI3Kα pathway, which is frequently altered in various cancers. For example, a related compound demonstrated an EC50 value of 4.1 µg/mL against cancer cell lines such as HCT-116 and MDA-MB-231, suggesting potent antiproliferative effects .

The biological activity of this compound is attributed to several mechanisms:

• Inhibition of Key Enzymes : The compound acts as a PI3Kα inhibitor, disrupting cell signaling pathways crucial for cancer cell growth.
• Disruption of Fungal Cell Wall Integrity : Similar compounds have been shown to interfere with the synthesis of fungal cell wall components, leading to increased susceptibility to antifungal agents .
• Interference with DNA Synthesis : The presence of oxazine rings may facilitate interactions with nucleic acids or enzymes involved in DNA replication.

Antifungal Efficacy

A study conducted on various synthesized derivatives found that compounds with specific substitutions on the benzo[b][1,4]oxazine core exhibited enhanced antifungal activity against Fusarium oxysporum. The most active compound showed an MIC comparable to standard antifungals like ketoconazole .

Anticancer Evaluation

Another study focused on assessing the antiproliferative effects of similar compounds against human cancer cell lines. The results indicated that certain derivatives significantly reduced cell viability through apoptosis induction and cell cycle arrest at G0/G1 phase .

Data Tables

Biological Activity	Test Organism/Cell Line	MIC/EC50 Value	Reference
Antifungal	Candida albicans	6.25 µg/mL
Antifungal	Fusarium oxysporum	12.5 µg/mL
Anticancer	HCT-116	4.1 µg/mL
Anticancer	MDA-MB-231	4.3 µg/mL

Chemical Reactions Analysis

Hydrolysis of the Acetamide Group

The acetamide moiety undergoes hydrolysis under acidic or basic conditions to yield carboxylic acid derivatives.

Condition	Reagents/Temperature	Product	Yield (%)	Source
Acidic hydrolysis	HCl (6M), reflux	2-(2-Oxo-benzooxazin-4-yl)acetic acid	78
Basic hydrolysis	NaOH (2M), 80°C	Sodium salt of acetic acid derivative	85

Hydrolysis is critical for modifying the compound’s solubility and introducing reactive carboxyl groups for further derivatization .

Nucleophilic Substitution at the Thiazole Ring

The thiazole ring’s C-2 position is susceptible to nucleophilic substitution due to electron-withdrawing effects from adjacent nitrogen atoms.

Nucleophile	Reaction Conditions	Product	Application	Source
Amines	DMF, 100°C, 12h	N-substituted thiazole derivatives	Antimicrobial agents
Thiols	EtOH, K₂CO₃, reflux	Thioether-linked analogs	Antioxidant activity

These reactions retain the thiophene moiety, preserving π-conjugation critical for bioactivity .

Oxidation of the Thiophene Ring

The thiophene substituent undergoes oxidation to form sulfone or sulfoxide derivatives under controlled conditions.

Oxidizing Agent	Solvent/Temperature	Product	Selectivity	Source
H₂O₂ (30%)	Acetic acid, 60°C	Thiophene-1,1-dioxide derivative	High
mCPBA	CH₂Cl₂, 0°C to rt	Sulfoxide intermediate	Moderate

Oxidation enhances polarity and modulates electronic properties, impacting binding affinity to biological targets.

Cyclization Reactions Involving the Benzooxazinone Core

The lactam ring in the benzooxazinone participates in ring-opening and re-cyclization reactions.

Reagent	Conditions	Product	Key Feature	Source
Hydrazine hydrate	EtOH, reflux, 8h	Hydrazide-fused quinazolinone	Anticancer activity
POCl₃	Toluene, 110°C, 4h	Chlorinated oxazine intermediate	Voriconazole analogs

Cyclization expands the heterocyclic framework, enabling exploration of structure-activity relationships .

Cross-Coupling Reactions

The thiophene and thiazole groups facilitate palladium-catalyzed cross-coupling for structural diversification.

Reaction Type	Catalysts/Ligands	Substrates	Yield (%)	Source
Suzuki-Miyaura	Pd(PPh₃)₄, K₂CO₃, DMF/H₂O	Aryl boronic acids	65–82
Ullmann coupling	CuBr, DMSO/ethylene glycol	Aryl amines	70

These reactions introduce aryl or heteroaryl groups, enhancing π-stacking interactions in drug-receptor binding .

Microwave-Assisted Modifications

Microwave irradiation accelerates reactions involving the acetamide or thiazole groups.

Reaction	Time/Temperature	Outcome	Advantage	Source
Condensation	150°C, 20 min	Imine formation	80% yield improvement
Cyclization	180°C, 15 min	Thiazolidinone derivatives	Reduced side products

This method minimizes decomposition pathways common in thermal reactions .

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogues

Compound Name	Core Structure	Substituents/Linked Groups	Molecular Weight (g/mol)	Reference
Target Compound	Benzo[b][1,4]oxazin-2-one	Thiazol-2-yl, Thiophen-2-yl	~385.43*	-
N-(Furan-2-ylmethyl)-2-(3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetamide	Benzo[b][1,4]oxazin-3-one	Furan-2-ylmethyl	341.36
2-(6-Chloro-2-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)acetamide	Benzo[b][1,4]oxazin-2-one	6-Chloro, Thiadiazol-2-yl, Isopropyl	424.89
N-(4-Nitrophenyl)-2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide	Benzo[b][1,4]thiazin-3-one	4-Nitrophenyl	383.40
2-(4-(3-Oxo-2H-benzo[b][1,4]oxazin-4-yl)propanoyl)piperazin-1-yl)-N-(thiazol-2-yl)acetamide (29c)	Benzo[b][1,4]oxazin-3-one	Piperazin-1-yl, Propanoyl, Thiazol-2-yl	~438.54

*Calculated based on analogous structures.

Key Observations :

• Heterocycle Variations : Thiadiazole () and thiophene (target compound) impart distinct electronic profiles compared to furan () or piperazine ().

Key Observations :

• Reagents : Cs₂CO₃ in DMF () and HCTU/DIPEA in DMSO () are common for coupling reactions.
• Yields : Piperazine-linked derivatives (e.g., ) achieve higher yields (72–86%) compared to simpler analogues.

Physicochemical Properties

• Polar Surface Area : N-(Furan-2-ylmethyl)-2-(3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetamide has a topological polar surface area (TPSA) of 71.8 Ų, indicating moderate solubility .
• Melting Points : Thiazole derivatives with aromatic substituents (e.g., ) exhibit high melting points (269–303°C), suggesting strong crystal lattice interactions.